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Compound of Interest

Compound Name: 3-Bromo-4-chlorobenzoic acid

cat. No.: B1273137

An In-depth Technical Guide to 3-Bromo-4-chlorobenzoic Acid
CAS Number: 42860-10-6

This technical guide provides a comprehensive overview of 3-Bromo-4-chlorobenzoic acid, a
halogenated aromatic carboxylic acid that serves as a crucial building block in organic
synthesis. Its utility is particularly notable in the development of pharmaceuticals and other
specialty chemicals. This document details its chemical and physical properties, outlines a key
synthetic protocol, and discusses its primary applications, targeting researchers, scientists, and
professionals in drug development.

Chemical and Physical Properties

3-Bromo-4-chlorobenzoic acid is a solid at room temperature, appearing as a white to light
yellow crystalline powder.[1][2][3] Its molecular structure, featuring a bromine and a chlorine
atom on the benzoic acid backbone, imparts specific reactivity and makes it a valuable
intermediate in complex syntheses.
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Property Value Source(s)
CAS Number 42860-10-6 [4][516117118]
Molecular Formula C7H4BrClO:z [5]1[6]
Linear Formula BrCsHs3(CI)COzH [41[5]
Molecular Weight 235.46 g/mol [41151[6]
Melting Point 218-222 °C [1][4119]
White to light yellow crystalline
Appearance [11[21[3][10]
powder
Slightly soluble in water;
Solubility Soluble in alcohols, ethers, [2]
and ketones
NLEPZGNUPNMRGF-
InChl Key [4]
UHFFFAOYSA-N
SMILES OC(=0)clccc(Cl)c(Br)cl [4]

Experimental Protocols: Synthesis

The most frequently cited method for the synthesis of 3-Bromo-4-chlorobenzoic acid is

through the diazotization of an amino-substituted precursor, followed by a Sandmeyer-type

reaction.[11]

Synthesis of 3-Bromo-4-chlorobenzoic acid via Diazotization

Objective: To synthesize 3-Bromo-4-chlorobenzoic acid from 3-amino-4-chlorobenzoic acid.

Materials:

e 3-amino-4-chlorobenzoic acid

e Sodium nitrite (NaNO2)

 Hydrobromic acid (HBr)
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o Copper(l) bromide (CuBr)
o Water

e |ce

Methodology:

o Diazotization: 3-amino-4-chlorobenzoic acid is dissolved in an aqueous solution of
hydrobromic acid. The solution is cooled to 0-5 °C in an ice bath.

e A solution of sodium nitrite in water is added dropwise to the cooled solution. The
temperature is maintained below 5 °C to ensure the stability of the resulting diazonium salt.
The completion of the diazotization can be tested with starch-iodide paper.

o Sandmeyer Reaction: In a separate flask, a solution of copper(l) bromide in hydrobromic
acid is prepared.

e The cold diazonium salt solution is slowly added to the copper(l) bromide solution. Nitrogen
gas will evolve during this step.

e The reaction mixture is allowed to warm to room temperature and then heated to ensure the
complete replacement of the diazonium group with bromine.

« |solation and Purification: The mixture is cooled, and the solid product is collected by
filtration. The crude product is then washed with water to remove inorganic salts.

» Further purification can be achieved by recrystallization from a suitable solvent, such as
ethanol or acetic acid, to yield pure 3-Bromo-4-chlorobenzoic acid.
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Caption: Synthesis workflow for 3-Bromo-4-chlorobenzoic acid.

Applications in Research and Drug Development

3-Bromo-4-chlorobenzoic acid is a versatile chemical intermediate with significant
applications in the synthesis of more complex molecules.[11] Its distinct substitution pattern
and the presence of three reactive sites (carboxylic acid, bromine, and chlorine) allow for
diverse chemical modifications.

» Pharmaceutical Intermediates: It is a key starting material for the synthesis of various active
pharmaceutical ingredients (APIs).[11] The compound is utilized in creating potent inhibitors
for various biological targets.[11]

» Organic Synthesis: The carboxylic acid group can be readily converted to other functional
groups like esters, amides, and acid chlorides.[11] The bromine and chlorine substituents
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can participate in cross-coupling reactions, enabling the construction of complex molecular
frameworks.[11]

o Agrochemicals and Dyes: This compound also serves as a precursor in the manufacturing of
certain pesticides and dyes.[2]

G-Bromo-4—chlorobenzoic acioD
Structural Features
Gromo & Chloro Substituenta

sterification, Amidation Selective Functionalization

Gharmaceutical Synthesis (APISD Gross-Coupling Reactions]

Applications

Garboxylic Acid Group

Ggrochemicals & Dyes)

Click to download full resolution via product page

Caption: Relationship between structure and applications.

Safety and Handling

3-Bromo-4-chlorobenzoic acid is classified as an irritant. It is known to cause skin irritation
(H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[3][4][6]

Precautionary Measures:
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o Personal Protective Equipment (PPE): Wear appropriate protective clothing, chemical-
resistant gloves, and safety goggles.[2] A dust mask (type N95 or equivalent) should be used
when handling the powder.[4]

o Engineering Controls: Work in a well-ventilated area, preferably in a fume hood, to avoid
inhalation of dust.

o First Aid: In case of skin contact, wash thoroughly with soap and water. If in eyes, rinse
cautiously with water for several minutes. If inhaled, move the person to fresh air. Seek
medical attention if irritation persists.

Hazard Statement Code Classification
Causes skin irritation H315 Skin Irritant, Category 2
Causes serious eye irritation H319 Eye Irritant, Category 2

] o Specific Target Organ Toxicity
May cause respiratory irritation ~ H335 ]
(Single Exposure), Category 3

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-Bromo-4-chlorobenzoic acid | 42860-10-6 [chemicalbook.com]

[ )
N
(@)
=.
-]
QD
e
w
=
o
3
?
'y
(@)
=
o
=
o
o
¢}
>
N
e.
(@]
Q
)
=
S
e
i
Q)
>
(9]
H
SN
N
0]
(o))
?
[EEY
?
(*2)
~
<
QD
=)
c
-
Q
Q
—
c
=
1)
-
QD
-]
o
[92]
o
°
=2
>
—

Xinchem [xinchem.com]

3. 3-Bromo-4-chlorobenzoic Acid 42860-10-6 | Tokyo Chemical Industry (India) Pvt. Ltd.
[tcichemicals.com]

4. 3-Bromo-4-chlorobenzoic acid 97 42860-10-6 [sigmaaldrich.com]

5. scbt.com [scbt.com]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.xinchem.com/3-bromo-4-chlorobenzoic-acid%EF%BC%88cas-42860-10-6-product/
https://www.sigmaaldrich.com/US/en/product/aldrich/591580
https://www.benchchem.com/product/b1273137?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9766662.htm
https://www.xinchem.com/3-bromo-4-chlorobenzoic-acid%EF%BC%88cas-42860-10-6-product/
https://www.xinchem.com/3-bromo-4-chlorobenzoic-acid%EF%BC%88cas-42860-10-6-product/
https://www.tcichemicals.com/IN/en/p/B3308
https://www.tcichemicals.com/IN/en/p/B3308
https://www.sigmaaldrich.com/US/en/product/aldrich/591580
https://www.scbt.com/p/3-bromo-4-chlorobenzoic-acid-42860-10-6
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273137?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

6. 3-Bromo-4-chlorobenzoic acid | C7H4BrClO2 | CID 2735544 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 7.42860-10-6|3-Bromo-4-chlorobenzoic acid|BLD Pharm [bldpharm.com]
» 8. pharmaffiliates.com [pharmaffiliates.com]
e 9. alfa-chemical.com [alfa-chemical.com]

e 10. 3-Bromo-4-chlorobenzoic acid, 97% 5 g | Buy Online | Thermo Scientific Chemicals |
thermofisher.com [thermofisher.com]

e 11. 3-Bromo-4-chlorobenzoic acid | 42860-10-6 | Benchchem [benchchem.com]

 To cite this document: BenchChem. [3-Bromo-4-chlorobenzoic acid CAS number].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1273137#3-bromo-4-chlorobenzoic-acid-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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